Cas no 1805414-74-7 (2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine
• CAS No: 1805414-74-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4807961
• Update Time: 2025-05-20

2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-2-5(9)7(8(10)11)13-6(4)3-12/h2,8H,1H3
• InChI Key： KQRDCBXLRJMHCJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine

Introduction to 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1805414-74-7)

2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1805414-74-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and a cyano group contributes to its reactivity and potential applications in drug discovery.

The molecular structure of 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine consists of a pyridine core substituted with a cyano group at the 2-position, a difluoromethyl group at the 6-position, a fluoro atom at the 5-position, and a methyl group at the 3-position. This specific arrangement of functional groups imparts distinct chemical properties that are highly relevant for medicinal chemistry applications. The electron-withdrawing nature of the cyano and fluoro groups, combined with the electron-donating effect of the methyl group, creates a molecule with balanced electrophilic and nucleophilic characteristics.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules is well-documented for its ability to modulate pharmacokinetic properties, such as bioavailability and half-life. The compound 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine leverages these advantages by incorporating multiple fluorine atoms into its structure, making it an attractive building block for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, recent studies have highlighted the potential of fluorinated pyridines in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance binding interactions with protein targets, leading to more potent and selective drug candidates.

The cyano group in 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine also plays a critical role in its reactivity. The cyano moiety can participate in various chemical transformations, including nucleophilic addition reactions and metal-catalyzed cross-coupling reactions, which are fundamental in constructing complex molecular architectures. This versatility makes the compound a valuable tool for synthetic chemists working on drug discovery projects.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have demonstrated that the presence of both fluoro and difluoromethyl groups can optimize interactions with biological targets by improving hydrophobicity and electronic properties. These insights have guided the design of more effective derivatives of 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine, with potential applications in treating neurological disorders and infectious diseases.

The agrochemical sector has also recognized the significance of fluorinated pyridines in developing novel pesticides and herbicides. The unique combination of functional groups in 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine makes it a promising candidate for synthesizing compounds that exhibit high efficacy against pests while maintaining environmental safety. This dual application potential underscores the versatility and importance of this compound in both pharmaceuticals and agriculture.

In conclusion, 2-Cyano-6-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1805414-74-7) is a multifaceted compound with significant implications in drug discovery and agrochemical research. Its unique structural features, including multiple fluorine atoms and a cyano group, contribute to its reactivity and potential applications across various therapeutic areas. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals and agrochemicals.